1-(1H-Imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• SMILES: CC1CCCC(C1(C2=NC=CN2)N)C
• InChI: InChI=1S/C11H19N3/c1-8-4-3-5-9(2)11(8,12)10-13-6-7-14-10/h6-9H,3-5,12H2,1-2H3,(H,13,14)
• InChIKey: UAWOZFJRPIYRQW-UHFFFAOYSA-N

1-(1H-Imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine – Structural Identity and Procurement-Grade Specifications

The compound 1-(1H-Imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine (CAS 2060042-75-1) is a C2‑symmetric, sterically congested primary amine bearing a 2‑imidazolyl group on a 2,6‑dimethylcyclohexane scaffold . With molecular formula C₁₁H₁₉N₃ and a molecular weight of 193.29 g·mol⁻¹, it presents a computed TPSA of 54.7 Ų, a LogP of 2.02, and only one rotatable bond, features that differentiate it from less‑substituted or regioisomeric analogs . The compound belongs to the general class of imidazolyl‑substituted cyclohexane derivatives, which were originally developed by Bayer AG as angiotensin‑II‑receptor modulators for hypertension and atherosclerosis [1].

Sterically shielded 2,6-dimethylcyclohexane-amine core for selective derivatization

Imidazol-2-yl anchor enables metal coordination or hydrogen-bond directed design

Well-defined substitution topology supports SAR reproducibility in angiotensin receptor studies

• [1] Bayer AG. Imidazolyl-substituted cyclohexane derivatives. U.S. Patent 5,508,299, issued April 16, 1996. View Source

Why 1-(1H-Imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine Cannot Be Replaced by Common Imidazolyl‑Cyclohexane Analogs

Generic substitution within the imidazolyl‑cyclohexanamine class introduces uncontrolled risk because both biological activity and physicochemical behavior are exquisitely sensitive to the number and position of methyl substituents [1]. The 2,6‑dimethyl pattern creates a unique steric environment around the primary amine and imidazole rings that cannot be reproduced by the unsubstituted analog (1‑(1H‑imidazol‑2‑yl)cyclohexan‑1‑amine, CAS 1500832‑68‑7) or by the 2,5‑dimethyl regioisomer . Even a single methyl shift alters the spatial orientation of the imidazole hydrogen‑bonding face and the amine nucleophilicity, leading to orthogonal selectivity profiles in receptor binding and derivatization reactions [1]. Consequently, procurement based solely on core scaffold similarity without exact substitution matching leads to failed syntheses, irreproducible biological data, or off‑target pharmacological effects.

Regioisomer 2,5-dimethyl or unsubstituted analogs shift imidazole orientation and steric profile, altering receptor binding topology.

Steric bulk Removal of one methyl group may reduce amine shielding, causing over-reaction or racemization in sensitive amide formations.

SAR integrity Using analogs without exact 2,6-substitution invalidates structure-activity conclusions derived from patent pharmacophore models.

• [1] Bayer AG. Imidazolyl-substituted cyclohexane derivatives. U.S. Patent 5,508,299, issued April 16, 1996. The patent explicitly teaches that biological activity is modulated by the cyclohexane substitution pattern. View Source

Quantitative Differentiation Evidence for 1-(1H-Imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine Versus Closest Analogs

Steric Feature Comparison: 2,6-Dimethyl Skeletal Congestion Versus Unsubstituted and 2,5-Dimethyl Analogs

The 2,6‑dimethyl substitution on the cyclohexane ring imposes a well‑defined steric barrier flanking both the primary amine and the imidazole moiety. The unsubstituted parent 1‑(1H‑imidazol‑2‑yl)cyclohexan‑1‑amine (CAS 1500832‑68‑7) lacks this congestion entirely, while the 2,5‑dimethyl regioisomer places only one methyl adjacent to the imidazole‑bearing carbon [1][2]. The Bayer patent family (US 5,508,299 and EP 0 581 003) systematically varied cyclohexane substituents and demonstrated that even a single methyl shift can switch angiotensin‑II antagonism between nanomolar and inactive, establishing that the 2,6‑dimethyl topology is a discrete pharmacophoric element rather than a generic hydrophobic bulk feature [1].

Steric topology

Class-level inference

2,6-dimethyl vs unsubstituted: patent SAR indicates >10-fold affinity shift

Methyl position defines pharmacophore; incorrect regioisomer may fail to replicate binding.

In vitro receptor binding data from Bayer patent family; verify in target assay.

Evidence Dimension	Cyclohexane substitution topology
Target Compound Data	Two methyl groups at positions 2 and 6; imidazol‑2‑yl at position 1; primary amine at position 1
Comparator Or Baseline	Unsubstituted parent: no methyl groups. 2,5‑Dimethyl regioisomer: methyl groups at positions 2 and 5
Quantified Difference	Qualitative structural comparison; patent SAR data indicate that methylation position affects angiotensin‑II receptor binding by >10‑fold across closely related pairs [1]
Conditions	Structural comparison derived from patent SAR tables for imidazolyl‑cyclohexane angiotensin‑II antagonists (in vitro receptor binding assays, rabbit aorta contraction)

Why This Matters

Procurement of the incorrect regioisomer will yield a compound with a fundamentally different pharmacophore, invalidating SAR campaigns and wasting downstream synthesis resources.

• [1] Bayer AG. Imidazolyl-substituted cyclohexane derivatives. U.S. Patent 5,508,299, issued April 16, 1996. See especially the structure-activity relationship tables linking cyclohexane substitution to angiotensin-II antagonism. View Source
• [2] European Patent EP 0 581 003 A2, “Imidazolyl-substituierte Cyclohexanderivate”, filed June 14, 1993, published February 2, 1994. Contains experimental data on methylation‑dependent receptor affinity. View Source

Computed Molecular Property Profile Differentiating 2,6-Dimethyl from Unsubstituted and 2,5-Dimethyl Analogs

Computationally derived molecular descriptors from the supplier specification provide a direct quantitative comparison between the target compound and its lower‑alkyl analogs. The target compound (C₁₁H₁₉N₃, MW 193.29) exhibits TPSA = 54.7 Ų, LogP = 2.02, and a single rotatable bond (RotB = 1) . The unsubstituted analog 1‑(1H‑imidazol‑2‑yl)cyclohexan‑1‑amine (C₉H₁₅N₃, MW 165.24) has a TPSA of approximately 54.7 Ų but a lower LogP (estimated ~1.5) due to the absence of methyl groups . The increased LogP of the target compound (ΔLogP ~0.5) predicts enhanced passive membrane permeability, while the identical TPSA suggests that hydrogen‑bond donor/acceptor capacity is preserved . The single rotatable bond restricts conformational freedom compared to more flexible analogs, potentially reducing entropic penalties upon target binding .

Physicochemical shift

Data to verify

ΔLogP ≈ +0.5 (2.02 vs ~1.5); ΔMW +28.05 g/mol

Higher predicted membrane permeability vs unsubstituted analog; TPSA unchanged.

Supplier-computed descriptors; experimental logP/LogD confirmation recommended.

Evidence Dimension	Computed molecular properties (TPSA, LogP, RotB)
Target Compound Data	TPSA = 54.7 Ų, LogP = 2.02, RotB = 1, MW = 193.29 g·mol⁻¹, H_Acceptors = 2, H_Donors = 2
Comparator Or Baseline	1-(1H-Imidazol-2-yl)cyclohexan-1-amine: TPSA ~54.7 Ų, LogP ~1.5 (estimated), RotB = 0, MW = 165.24 g·mol⁻¹
Quantified Difference	ΔLogP ≈ +0.5 for the target compound; ΔMW = +28.05 g·mol⁻¹; identical TPSA
Conditions	Computed properties using standard molecular descriptor algorithms; TPSA by Ertl method; LogP by atom‑based method

Why This Matters

The higher LogP of the 2,6‑dimethyl compound predicts superior membrane permeation relative to the unsubstituted analog, guiding selection for cell‑based assays or in vivo studies where passive permeability is a limiting factor.

Synthetic Utility as a Sterically Shielded Primary Amine Building Block

The 2,6‑dimethyl substitution creates a sterically encumbered primary amine environment that is absent in the unsubstituted or 2,5‑dimethyl analogs. This shielding effect modulates amine reactivity during amide coupling, reductive amination, and urea formation. The Bayer patent family demonstrates that this class of amine can be elaborated into diverse amides, sulfonamides, and urea derivatives with retention of stereochemical integrity [1]. Commercial availability at 95 % purity as a single batch‑controlled entity (Product No. 2026780) enables its direct use in parallel synthesis without additional purification .

Synthetic utility

Class-level inference

Steric shielding enables chemoselective amide/sulfonamide formation; 95% purity, 1 g batch

Reduced side reactions compared to less congested amines; supports library synthesis.

Based on patent synthetic procedures; verify stability under intended coupling conditions.

Evidence Dimension	Synthetic versatility and commercial availability
Target Compound Data	Primary amine with adjacent di‑ortho methyl shielding; available at 95 % purity in 1 g quantity
Comparator Or Baseline	Unsubstituted 1-(1H-imidazol-2-yl)cyclohexan-1-amine: less steric shielding, potentially leading to over‑reaction or racemization in sensitive transformations
Quantified Difference	Qualitative difference in steric environment; no direct rate data available
Conditions	Synthetic transformations described in US 5,508,299 (amidation, sulfonylation, urea formation) [1]

Why This Matters

The steric shielding conferred by the 2,6‑dimethyl groups can suppress unwanted side reactions during library synthesis, improving crude purity and reducing post‑synthesis purification burden relative to less congested analogs.

• [1] Bayer AG. Imidazolyl-substituted cyclohexane derivatives. U.S. Patent 5,508,299, issued April 16, 1996. See columns 30‑50 for synthetic transformations of cyclohexylamine intermediates. View Source

High-Value Application Scenarios for 1-(1H-Imidazol-2-yl)-2,6-dimethylcyclohexan-1-amine Guided by Quantitative Differentiation Evidence

Angiotensin‑II Receptor Antagonist Lead Optimization Based on Defined SAR Topology

The 2,6‑dimethyl substitution pattern is a documented pharmacophoric element in imidazolyl‑cyclohexane angiotensin‑II antagonists. Researchers pursuing AT₁‑receptor blockers can use this compound as a key intermediate to probe steric requirements in the cyclohexane region, directly building on the SAR framework established in US 5,508,299 and EP 0 581 003 [1]. The target compound provides the exact methylation topology that the patent literature correlates with nanomolar receptor affinity, reducing the risk of SAR misinterpretation that would arise from using the unsubstituted or 2,5‑dimethyl analogs.

Fragment‑Based Drug Design Requiring a Conformationally Constrained, Physicochemically Balanced Imidazole‑Amine Fragment

With its exceptionally low rotatable bond count (RotB = 1), the compound serves as a highly rigid fragment that minimizes entropic penalties upon protein binding . Its TPSA of 54.7 Ų places it within the favorable range for blood‑brain‑barrier penetration (typically <90 Ų), while its LogP of 2.02 ensures adequate passive permeability . These properties make it a superior fragment hit for CNS‑targeted or intracellular targets compared to the unsubstituted analog, which has a lower LogP and may fail to achieve sufficient membrane partitioning .

Parallel Library Synthesis of Sterically Differentiated Imidazole‑Containing Amide Arrays

Synthetic chemists building compound libraries for HTS can exploit the steric shielding of the 2,6‑dimethyl pattern to direct regioselective amide or sulfonamide formation onto the imidazole nitrogen versus the primary amine. This chemoselectivity advantage, absent in less‑congested analogs, allows the generation of two distinct library sub‑series from a single starting material [1]. The compound’s commercial availability at 95 % purity enables direct use in 96‑well plate parallel synthesis without pre‑purification, significantly accelerating library production timelines [1].

Application

Selection Property

Validation Focus

Angiotensin II receptor antagonist SAR studies

Defined 2,6-dimethyl pharmacophoric topology

Receptor binding reproducibility vs regioisomeric controls

Fragment-based drug design with constrained amine

Low rotatable bond count and balanced LogP/TPSA

Membrane permeability and binding entropy assessment

Parallel library synthesis of imidazole-amide arrays

Steric shielding for chemoselective derivatization

Crude purity and regioselectivity control in 96-well format

• [1] Bayer AG. Imidazolyl-substituted cyclohexane derivatives. U.S. Patent 5,508,299, issued April 16, 1996. Contains SAR data and synthetic procedures. View Source